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Compound Focus: SGC0946

CAS No.: 1561178-17-3

Cat. No.: S543086

Get Quote

Core Profile of SGC0946

Attribute Description

Primary Target DOT1L (Disruptor Of Telomeric silencing 1-Like) [1] [2]

Target Function Histone H3 Lysine 79 (H3K79) methyltransferase [1] [3]

Mechanism of
Action

Potent and selective inhibition of DOT1L methyltransferase activity [1] [2] [4]

Primary
Applications

Used as a research tool to investigate the biological roles of DOT1L and H3K79
methylation in cancer (e.g., leukemia, ovarian cancer) and neurodegenerative

disease models [1] [5] [6]

Biochemical and Cellular Activity Data

Parameter Value Context / Assay Details

Enzyme IC50 0.3 nM [1] [2] [4] Radioactive enzyme assay (cell-free) [1]
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| Cellular IC50 (Reduction of H3K79me2) | 2.6 nM (in A431 cells) [1] [2] 8.8 nM (in MCF10A cells) [1] [2]

| 4-day treatment [1] | | Selectivity | >100-fold selective for DOT1L over other histone methyltransferases

(HMTs) [1] [2] | Tested against a panel of 12 protein methyltransferases (PMTs) and DNMT1 [2] |

Key Experimental Findings and Applications

SGC0946 has been utilized in various research contexts to elucidate the function of DOT1L:

Cancer Research: In models of MLL-rearranged leukemia, SGC0946 potently and selectively kills

cells containing the MLL translocation [1] [2]. It reduces the H3K79me2 mark and inhibits the
expression of key leukemia-driving genes like HOXA9 and MEIS1 [4]. In ovarian cancer research,

SGC0946 was shown to suppress cell proliferation by inducing G1 cell cycle arrest, and it
significantly inhibited tumor progression in a mouse orthotopic xenograft model [2] [4] [3].

Neurological Research: In a screen for factors promoting dopaminergic neuron survival, SGC0946
was identified as a hit that increased the formation, maintenance, and/or survival of these neurons

derived from human pluripotent stem cells [5] [6]. This suggests that DOT1L inhibition could be a
relevant pathway for research in Parkinson's disease [6].

Practical Experimental Guidelines

For researchers using SGC0946 in a laboratory setting, the following information is critical:

| Parameter | Recommendation / Details | | :--- | :--- | | Molecular Weight | 618.57 (Free base) [2] [7] [4] |

653.2 (Hydrochloride salt) [1] | | Solubility | 100 mg/mL in DMSO (approx. 161.66 mM) [2] | | Storage |

Stable as a solid in the dark at -20°C [1] [7] | | In Vivo Formulation | 5% DMSO, 40% PEG300, 5% Tween-

80, 50% ddH2O [2] [4] |

Mechanism of Action and Signaling Pathways

The diagram below illustrates the core mechanism of SGC0946 and its downstream effects in a cancer

context, synthesizing information from multiple studies [1] [8] [4]:
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Normal DOT1L Function
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SGC0946 inhibits DOT1L, reducing H3K79me2 and its downstream oncogenic effects.

Important Research Considerations

Use a Negative Control: The SGC0946 probe is best used alongside its inactive analog, SGC0649,
to help confirm that observed biological effects are due to DOT1L inhibition and not off-target activity

[7].
Cellular Context Matters: The effects of SGC0946 are highly dependent on the cellular context. For

instance, its ability to kill cancer cells is particularly potent in cells with MLL translocations [1], and
its effect on neuron survival highlights its potential in non-oncological research [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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